Cas no 1006441-66-2 (3-{5-chloro-1-(2,6-dichlorophenyl)methyl-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid)

3-{5-chloro-1-(2,6-dichlorophenyl)methyl-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid structure
1006441-66-2 structure
Product Name:3-{5-chloro-1-(2,6-dichlorophenyl)methyl-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid
CAS No:1006441-66-2
MF:C14H11Cl3N2O2
MW:345.608340501785
CID:5737064
PubChem ID:2106924
Update Time:2023-11-24

3-{5-chloro-1-(2,6-dichlorophenyl)methyl-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 1006441-66-2
    • 3-{5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid
    • 956713-73-8
    • EN300-08522
    • 3-[5-chloro-1-(2,6-dichlorobenzyl)-3-methyl-1H-pyrazol-4-yl]acrylic acid
    • (E)-3-[5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methylpyrazol-4-yl]prop-2-enoic acid
    • EN300-833003
    • AB00723084-01
    • (2E)-3-{5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid
    • AKOS001057885
    • Z2312398339
    • 2-Propenoic acid, 3-[5-chloro-1-[(2,6-dichlorophenyl)methyl]-3-methyl-1H-pyrazol-4-yl]-
    • 3-{5-chloro-1-(2,6-dichlorophenyl)methyl-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid
    • Inchi: 1S/C14H11Cl3N2O2/c1-8-9(5-6-13(20)21)14(17)19(18-8)7-10-11(15)3-2-4-12(10)16/h2-6H,7H2,1H3,(H,20,21)/b6-5+
    • InChI Key: NVEBATPMKXCMFC-AATRIKPKSA-N
    • SMILES: ClC1=C(/C=C/C(=O)O)C(C)=NN1CC1C(=CC=CC=1Cl)Cl

Computed Properties

  • Exact Mass: 343.988611g/mol
  • Monoisotopic Mass: 343.988611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • Boiling Point: 517.5±50.0 °C(Predicted)
  • pka: 3.58±0.10(Predicted)

3-{5-chloro-1-(2,6-dichlorophenyl)methyl-3-methyl-1H-pyrazol-4-yl}prop-2-enoic acid Pricemore >>

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